Cas no 1190392-06-3 (3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid)

3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid is a heterocyclic compound featuring a fused triazolo-pyridine scaffold with a carboxylic acid functional group. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of bioactive molecules. The presence of both a triazole and pyridine ring enhances its potential for hydrogen bonding and metal coordination, making it valuable in ligand design and medicinal chemistry. The carboxylic acid moiety further allows for derivatization, enabling the introduction of additional functional groups. Its rigid, bicyclic framework contributes to stability, while the methyl substitution offers steric control in synthetic pathways.

3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid structure

1190392-06-3 structure

Product Name:3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid

CAS No:1190392-06-3

MF:C₈H₁₁N₃O₂

MW:181.191841363907

MDL:MFCD20660376

CID:2123228

PubChem ID:57907624

Update Time:2025-10-29

3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
- 3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
- MDL： MFCD20660376
- Inchi： 1S/C8H11N3O2/c1-5-9-10-7-6(8(12)13)3-2-4-11(5)7/h6H,2-4H2,1H3,(H,12,13)
- InChI Key： QNTKYIFTDGWSBF-UHFFFAOYSA-N
- SMILES： OC(C1C2=NN=C(C)N2CCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 221
Topological Polar Surface Area: 68

3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-8137162-1g	3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid	1190392-06-3		1g	$1357.0	2023-09-02
Enamine	EN300-8137162-5g	3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid	1190392-06-3		5g	$3935.0	2023-09-02
Enamine	EN300-8137162-10g	3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid	1190392-06-3		10g	$5837.0	2023-09-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD1108-100MG	3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid	1190392-06-3	95%	100MG	￥ 1,280.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD1108-250MG	3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid	1190392-06-3	95%	250MG	￥ 2,052.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD1108-500MG	3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid	1190392-06-3	95%	500MG	￥ 3,418.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD1108-1G	3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid	1190392-06-3	95%	1g	￥ 5,121.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD1108-5G	3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid	1190392-06-3	95%	5g	￥ 15,364.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD1108-10G	3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid	1190392-06-3	95%	10g	￥ 25,608.00	2023-04-06
Enamine	EN300-8137162-0.05g	3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid	1190392-06-3	95.0%	0.05g	$1140.0	2025-02-21